Cas no 65882-19-1 (N-acetyl-N-methylpentanamide)

N-acetyl-N-methylpentanamide structure
N-acetyl-N-methylpentanamide structure
Product Name:N-acetyl-N-methylpentanamide
CAS No:65882-19-1
MF:C8H15NO2
MW:157.210202455521
CID:1694348
PubChem ID:47742
Update Time:2025-04-21

N-acetyl-N-methylpentanamide Chemical and Physical Properties

Names and Identifiers

    • N-acetyl-N-methylpentanamide
    • DTXSID50216073
    • 65882-19-1
    • Inchi: 1S/C8H15NO2/c1-4-5-6-8(11)9(3)7(2)10/h4-6H2,1-3H3
    • InChI Key: INMPOSGGXZTTAE-UHFFFAOYSA-N
    • SMILES: O=C(CCCC)N(C(C)=O)C

Computed Properties

  • Exact Mass: 157.11035
  • Monoisotopic Mass: 157.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 37.4Ų

Experimental Properties

  • PSA: 37.38
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